1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine

• IUPAC Name: [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(2-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C19H21ClN2OS/c1-14-7-8-15(20)13-17(14)21-9-11-22(12-10-21)19(23)16-5-3-4-6-18(16)24-2/h3-8,13H,9-12H2,1-2H3
• InChI Key: HOOJXOSWFNVTRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)C3=CC=CC=C3SC
• Molecular Formula: C19H21ClN2OS
• Molecular Weight: 360.9 g/mol

Description

1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine, also known as TFMPP, is a synthetic psychoactive substance that belongs to the family of piperazine derivatives. TFMPP has been widely studied for its potential use in scientific research due to its unique chemical properties and effects on the central nervous system.

Mechanism of Action

1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine acts as a partial agonist at the serotonin 5-HT2A receptor, which leads to the activation of downstream signaling pathways that are involved in the regulation of mood, cognition, and perception. 1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine also has affinity for other serotonin receptors, including 5-HT1A and 5-HT2C, as well as dopamine receptors, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects
1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine has been shown to produce a range of physiological and psychological effects in humans, including changes in mood, perception, and cognition. It has been reported to produce feelings of euphoria, relaxation, and increased sociability, as well as alterations in visual perception and time perception. 1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine has also been shown to increase heart rate and blood pressure, as well as produce gastrointestinal effects such as nausea and vomiting.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine in lab experiments is its high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the effects of serotonin receptor agonists and antagonists. However, one limitation is that 1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine has been shown to produce a range of physiological and psychological effects in humans, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine, including the development of more selective and potent serotonin receptor agonists and antagonists, as well as the investigation of the molecular mechanisms underlying its psychoactive effects. Additionally, further research is needed to understand the long-term effects of 1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine on the central nervous system and its potential use in the treatment of psychiatric disorders.

Scientific Research Applications

1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine has been widely used in scientific research as a tool to study the effects of psychoactive substances on the central nervous system. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. 1-(5-chloro-2-methylphenyl)-4-[2-(methylthio)benzoyl]piperazine has also been used as a model compound to study the structure-activity relationship of piperazine derivatives and their effects on the central nervous system.